1-(4-(4-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-((4-methoxyphenyl)thio)ethanone

• IUPAC Name: 1-[4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methoxyphenyl)sulfanylethanone
• InChI: InChI=1S/C20H20FN3O2S2/c1-26-14-5-7-15(8-6-14)27-13-18(25)23-9-11-24(12-10-23)20-22-19-16(21)3-2-4-17(19)28-20/h2-8H,9-13H2,1H3
• InChI Key: GAMUXHULLWLXRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC(=O)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C20H20FN3O2S2
• Molecular Weight: 417.5 g/mol
• CAS No.: 941951-55-9

Description

1-(4-(4-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-((4-methoxyphenyl)thio)ethanone is a useful research compound. Its molecular formula is C20H20FN3O2S2 and its molecular weight is 417.52. The purity is usually 95%.
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Scientific Research Applications

• Synthetic Methodology and Spectroscopic Characterization :

  • The synthesis of structurally related compounds often involves the utilization of click chemistry approaches and other synthetic pathways, resulting in good yield and providing a foundation for further characterization and applications (Govindhan et al., 2017). Spectroscopic techniques such as IR, NMR, and MS studies are employed for characterization, and thermal stability is analyzed using TGA and DSC techniques. Crystallography provides definitive structural confirmation, as seen in the case of 4-[4-(Ethoxycarbonyl)piperazin-1-yl]benzoic acid (EPBA), where the conformation of molecules in the crystal structure is determined (Faizi et al., 2016).

• Electrochemical Synthesis :

  • Electrochemical methods are another avenue for synthesizing benzothiazole derivatives. This process involves the electrochemical oxidation of precursors like 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles, indicating a versatile approach to synthesizing these compounds (Amani & Nematollahi, 2012).

• Application in Biological Studies :

  • Although direct studies on the compound of interest might be limited, similar compounds exhibit a range of biological activities, as seen in the neuroprotective activities of benzylpiperazine-based edaravone derivatives. These studies demonstrate the potential medical applications of these compounds, including their use in treating cerebral ischemic stroke (Gao et al., 2022).

• Molecular Docking and Pharmacokinetic Studies :

  • The binding analysis of synthesized molecules with human serum albumin through fluorescence spectroscopy and molecular docking studies elucidate the pharmacokinetic nature and potential biological applications of these compounds. Such studies provide insights into the interaction of these molecules with biological targets and pave the way for their potential therapeutic use (Govindhan et al., 2017).